Cas no 2549050-81-7 (2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine)

• Product Name: 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• CAS No: 2549050-81-7
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 5314350
• PubChem ID: 154583012
• Update Time: 2025-11-01

2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]pyrimidine
• 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• F6677-2578
• 2549050-81-7
• AKOS040715491

• Inchi： 1S/C12H15N5/c1-10-5-15-17(6-10)9-11-7-16(8-11)12-13-3-2-4-14-12/h2-6,11H,7-9H2,1H3
• InChI Key： SFBKOMIZDWSHOM-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)CC(CN2C=C(C)C=N2)C1

Computed Properties

• Exact Mass: 229.13274550g/mol
• Monoisotopic Mass: 229.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.4±37.0 °C(Predicted)
• pka: 3.86±0.33(Predicted)

Additional information on 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine

Introduction to 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine (CAS No. 2549050-81-7)

2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine, with the CAS number 2549050-81-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of this compound, particularly the presence of a pyrazolylmethyl azetidine moiety, make it an intriguing candidate for further investigation.

The synthesis of 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of the azetidine derivative, which is then coupled with a pyrimidine core through a suitable coupling reaction. The introduction of the pyrazolylmethyl group is achieved through a selective alkylation step, ensuring high regioselectivity and yield. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an antiviral agent. Studies have demonstrated that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, although further research is needed to elucidate the exact molecular targets.

Beyond its antiviral properties, 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from solid tumors such as breast and lung cancer. The mechanism underlying its anticancer activity is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. However, more detailed mechanistic studies are required to fully understand its mode of action.

The pharmacokinetic properties of 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-y l}pyrimidine (CAS No. 2549050 -8 1 -7) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies aim to optimize its pharmacological properties and evaluate its efficacy in more advanced preclinical models, paving the way for potential clinical applications in the future.